Cas no 88176-30-1 (1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)-)
88176-30-1 structure
Product Name:1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)-
CAS No:88176-30-1
MF:C15H18O5
MW:278.300425052643
CID:642030
PubChem ID:71410263
Update Time:2025-04-19
1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)-
- 5-(2,4,6-trimethoxyphenyl)cyclohexane-1,3-dione
- AKOS019913342
- 88176-30-1
- DTXSID20829952
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- Inchi: 1S/C15H18O5/c1-18-12-7-13(19-2)15(14(8-12)20-3)9-4-10(16)6-11(17)5-9/h7-9H,4-6H2,1-3H3
- InChI Key: LGLRATQVXOKFBD-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1C1CC(CC(C1)=O)=O)OC)OC
Computed Properties
- Exact Mass: 278.11542367g/mol
- Monoisotopic Mass: 278.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.8Ų
1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
88176-30-1 (1,3-Cyclohexanedione, 5-(2,4,6-trimethoxyphenyl)-) Related Products
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